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Compound of Interest

Compound Name:
2-[(3-

Chlorobenzyl)thio]ethanamine

CAS No.: 106670-33-1

Cat. No.: B173770 Get Quote

Executive Summary
Immediate Action Required: 2-[(3-Chlorobenzyl)thio]ethanamine (CAS: 106670-33-1) must

be classified and segregated as Halogenated Organic Waste.

Under no circumstances should this compound be combined with general non-halogenated

organic solvents or acidic waste streams. Its structural components—a chlorinated aromatic

ring, a thioether linkage, and a primary amine—dictate specific incompatibility risks and

incineration requirements. Failure to segregate this compound results in significant disposal

cost increases (due to the "halogenated" classification of the entire waste container) and

potential safety hazards regarding amine-acid reactivity.

Chemical Profile & Hazard Identification
To understand the disposal logic, we must first analyze the molecular architecture. This

compound is not merely "organic waste"; it is a multi-functional building block with distinct

reactivities.
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Parameter Data Operational Implication

Chemical Name
2-[(3-

Chlorobenzyl)thio]ethanamine
Official manifest descriptor.[1]

CAS Number 106670-33-1
Use for waste

profiling/manifesting.

Formula C₉H₁₂ClNS
Contains Chlorine (Cl) and

Sulfur (S).

Molecular Weight 201.72 g/mol Heavy organic.

Functional Groups

1. Chlorinated Aromatic2.

Thioether (Sulfide)3. Primary

Amine

1. Mandates Halogenated

Waste stream.2. Potential

stench; incompatible with

oxidizers.3. Basic;

incompatible with acids.

GHS Classification
Skin Irrit. 2 (H315)Eye Irrit. 2A

(H319)STOT SE 3 (H335)

Standard PPE (Nitrile gloves,

goggles) required.

Waste Stream Classification Logic (The "Why")
As researchers, we must move beyond rote compliance and understand the causality of our

safety protocols.

A. The Halogen Rule (Cost & Regulatory Compliance)
The presence of the 3-Chlorobenzyl moiety is the deciding factor.

Mechanism: Incineration of chlorinated compounds generates hydrogen chloride (HCl) gas.

Consequence: Disposal facilities must use specialized incinerators with acid gas scrubbers

to neutralize the HCl.

Operational Rule: If you mix 10 mL of this compound into a 20 L drum of non-halogenated

acetone, the entire 20 L drum must be re-classified as "Halogenated Waste," often tripling

the disposal cost.
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B. The Amine-Acid Incompatibility (Safety)
The ethanamine tail makes this compound a weak base.

Risk: Mixing this amine with acid chlorides, anhydrides, or strong mineral acids in a waste

container can result in an immediate exothermic reaction or pressure buildup.

Operational Rule: Segregate from "Acidic Organic Waste."

C. The Thioether Oxidation Risk (Chemical Stability)
The thioether linkage is susceptible to oxidation.

Risk: Contact with strong oxidizers (e.g., concentrated nitric acid, peroxides) can oxidize the

sulfur to a sulfoxide or sulfone, releasing heat.

Operational Rule: Strictly segregate from Oxidizing Waste streams.

Step-by-Step Disposal Protocol
Phase 1: Segregation & Collection

Select Container: Use a chemically resistant High-Density Polyethylene (HDPE) or amber

glass container. Avoid metal containers due to potential corrosion from amine/sulfur

interactions over time.

Labeling: Affix a hazardous waste label immediately.

Primary Constituent:[2][3][4][5][6] "Halogenated Organic Waste"[5][6][7]

Specific Contents: "2-[(3-Chlorobenzyl)thio]ethanamine, [Solvent Name]"

Hazard Checkboxes: [x] Toxic [x] Irritant

Odor Control: Thioethers often possess a disagreeable garlic/sulfur odor. Parafilm the cap

and consider secondary containment (Ziploc bag or overpack) if the odor is detectable.

Phase 2: Waste Stream Decision Matrix
Use the following logic flow to determine the correct destination for your waste.
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Waste: 2-[(3-Chlorobenzyl)thio]ethanamine

Is the waste Solid or Liquid?

Solid Waste Stream
(Contaminated Wipes/Solids)

Solid

Liquid: Is it mixed with
Acids or Oxidizers?

Liquid

STOP: Incompatible Mixture
Do not bottle. Neutralize first.

Yes

Is it dissolved in
Non-Halogenated Solvent?

No

DESTINATION:
Halogenated Organic Waste

Yes (Mixture becomes Halogenated) No (Pure or in Halo-Solvent)

Click to download full resolution via product page

Figure 1: Decision logic for classifying waste streams containing 2-[(3-
Chlorobenzyl)thio]ethanamine. Note that the presence of the chlorine atom forces the

"Halogenated" classification regardless of the solvent used.

Spill Response & Decontamination
Scenario: You have spilled 50 mL of a 1M solution on the benchtop.

Immediate Safety[10]
Evacuate: If the odor is overwhelming, clear the immediate area.

PPE: Nitrile gloves (double gloving recommended), safety glasses, and lab coat.
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Decontamination Workflow
Containment: Surround the spill with absorbent pads or vermiculite to prevent spreading.

Absorption: Cover the liquid completely with an inert absorbent (sand, vermiculite, or

commercial organic spill pads).

Critical Note: Do NOT use bleach (sodium hypochlorite) immediately on the concentrated

spill. While bleach destroys odors, reacting it with concentrated thioethers can generate

heat. Absorb the bulk material first.

Cleanup: Scoop the saturated absorbent into a wide-mouth jar or heavy-duty waste bag.

Surface Decontamination: Once the bulk is removed, wipe the surface with a 10% bleach

solution to oxidize any residual sulfur compounds (eliminating odor), followed by a water

rinse.

Disposal: Label the debris bag/jar as "Solid Hazardous Waste (Halogenated Debris)."

1. Assess Volume & Odor
(Don PPE)

2. Contain & Absorb
(Vermiculite/Pads)

3. Collect Bulk Waste
(Do NOT Bleach yet)

4. Surface Decon
(10% Bleach Wipe)

5. Tag as Halogenated
Solid Waste

Click to download full resolution via product page

Figure 2: Sequential workflow for managing spills. Emphasis is placed on absorbing bulk

material before using oxidizing cleaners to minimize exothermic risks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

